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Compound of Interest

Compound Name: Guanidine nitrate

Cat. No.: B116615 Get Quote

Application Notes
Guanidine nitrate is a versatile chaotropic agent and protein denaturant utilized by

researchers, scientists, and drug development professionals in various laboratory procedures.

Its ability to disrupt the hydrogen bonding network of water and interfere with non-covalent

interactions makes it effective in unfolding proteins and increasing the solubility of hydrophobic

molecules. This document provides detailed protocols for the preparation of guanidine nitrate
solutions and outlines its primary applications in protein denaturation and nucleic acid

extraction.

Guanidine nitrate solutions are particularly useful for:

Protein Denaturation: Unfolding proteins to study their structure, function, and stability. This

is a critical step in protein refolding, solubility screening, and in the preparation of protein

samples for analysis by techniques such as mass spectrometry and electrophoresis.

Nucleic Acid Extraction: Lysing cells and denaturing nucleases (RNases and DNases) to

protect the integrity of RNA and DNA during extraction procedures. While guanidine

thiocyanate and guanidine hydrochloride are more commonly cited for this purpose,

guanidine nitrate can also serve as a chaotropic agent in these protocols.
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Guanidine nitrate is a strong oxidizing agent and can be toxic. It is crucial to handle this

compound with care in a well-ventilated area, preferably within a fume hood.[1][2] Appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be

worn at all times.[1][3] Avoid contact with skin and eyes, and prevent inhalation of dust.[1][4]

Guanidine nitrate is incompatible with combustible materials and reducing agents.[1][3] Store

in a cool, dry, and well-ventilated area away from heat sources.[1][2]

Quantitative Data
The following tables summarize key quantitative data for guanidine nitrate, essential for the

accurate preparation of laboratory solutions.

Table 1: Physicochemical Properties of Guanidine Nitrate

Property Value

Molecular Formula CH₅N₃·HNO₃

Molecular Weight 122.08 g/mol

Appearance White crystalline powder or granules

Melting Point 213-215 °C

pH of 1% solution ~7 (Neutral)

Table 2: Solubility of Guanidine Nitrate in Water

Temperature (°C) Solubility ( g/100 g Water)

20 12.5

50 41

80 79
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Protocol 1: Preparation of a Saturated Guanidine Nitrate
Solution
This protocol describes the preparation of a saturated aqueous solution of guanidine nitrate at

room temperature.

Materials:

Guanidine nitrate (solid)

Deionized or distilled water

Magnetic stirrer and stir bar

Beaker

Graduated cylinder

Spatula

Filter paper and funnel

Procedure:

Measure a known volume of deionized or distilled water into a beaker.

Place the beaker on a magnetic stirrer and add a stir bar.

Begin stirring the water at a moderate speed.

Gradually add guanidine nitrate powder to the water.

Continue adding the solid until no more dissolves and a small amount of undissolved solid

remains at the bottom of the beaker.

Allow the solution to stir for at least one hour to ensure saturation.

Turn off the stirrer and allow the undissolved solid to settle.
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Carefully decant or filter the supernatant to obtain a clear, saturated guanidine nitrate
solution.

Label the solution clearly with the name, concentration (saturated at room temperature), and

date of preparation.

Store the solution in a tightly sealed container at room temperature.

Protocol 2: Preparation of a Molar Guanidine Nitrate
Solution (e.g., 6 M)
This protocol provides a method for preparing a guanidine nitrate solution of a specific

molarity. 6 M is a common concentration for chaotropic agents in protein denaturation studies.

Materials:

Guanidine nitrate (solid)

Deionized or distilled water

Volumetric flask

Weighing boat and analytical balance

Magnetic stirrer and stir bar

Beaker

Funnel

Procedure:

Calculate the required mass of guanidine nitrate.

The molecular weight of guanidine nitrate is 122.08 g/mol .

To prepare a 6 M solution, you will need 6 moles of guanidine nitrate per liter of solution.
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Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

For 100 mL (0.1 L) of a 6 M solution: Mass = 6 mol/L × 0.1 L × 122.08 g/mol = 73.25 g.

Accurately weigh out the calculated mass of guanidine nitrate using an analytical balance.

Transfer the weighed solid into a beaker containing a magnetic stir bar.

Add a volume of deionized or distilled water that is less than the final desired volume (e.g.,

about 70-80 mL for a 100 mL final volume).

Stir the mixture until the guanidine nitrate is completely dissolved. Gentle heating may be

applied to aid dissolution, but avoid boiling.

Once dissolved, carefully transfer the solution to a volumetric flask of the desired final

volume using a funnel.

Rinse the beaker with a small amount of deionized or distilled water and add the rinsing to

the volumetric flask to ensure all the solute is transferred.

Add deionized or distilled water to the volumetric flask until the bottom of the meniscus

reaches the calibration mark.

Cap the flask and invert it several times to ensure the solution is thoroughly mixed.

Label the solution with the name, concentration (e.g., 6 M Guanidine Nitrate), and date of

preparation.

Store the solution in a tightly sealed container at room temperature. Aqueous solutions of

guanidine are stable when kept airtight.[5]

Visualizations
The following diagrams illustrate the workflow for preparing guanidine nitrate solutions and a

conceptual representation of its action as a protein denaturant.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b116615?utm_src=pdf-body
https://www.benchchem.com/product/b116615?utm_src=pdf-body
https://www.benchchem.com/product/b116615?utm_src=pdf-body
http://www.sciencemadness.org/smwiki/index.php/Guanidine
https://www.benchchem.com/product/b116615?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Preparing a Molar Guanidine Nitrate Solution

Preparation Steps

Start

Calculate Mass of Guanidine Nitrate

1.

Weigh Guanidine Nitrate

2.

Dissolve in Water

3.

Transfer to Volumetric Flask

4.

Add Water to Final Volume

5.

Mix Thoroughly

6.

Store and Label

7.

End
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Mechanism of Protein Denaturation by Guanidine Nitrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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